Cas no 2639446-42-5 (3-nitropyrazolo1,5-apyrimidine-6-carboxylic acid)

• Product Name: 3-nitropyrazolo1,5-apyrimidine-6-carboxylic acid
• CAS No: 2639446-42-5
• MF: C₇H₄N₄O₄
• MW: 208.131060600281
• MDL: MFCD33549693
• CID: 5680756
• PubChem ID: 155970693
• Update Time: 2025-05-24

3-nitropyrazolo1,5-apyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 3-nitro-
• 3-nitropyrazolo1,5-apyrimidine-6-carboxylic acid

• MDL： MFCD33549693
• Inchi： 1S/C7H4N4O4/c12-7(13)4-1-8-6-5(11(14)15)2-9-10(6)3-4/h1-3H,(H,12,13)
• InChI Key： VHVAOOADTHQMIA-UHFFFAOYSA-N
• SMILES： C12=C([N+]([O-])=O)C=NN1C=C(C(O)=O)C=N2

Experimental Properties

• Density: 1.91±0.1 g/cm3(Predicted)
• pka: 0.14±0.41(Predicted)

Additional information on 3-nitropyrazolo1,5-apyrimidine-6-carboxylic acid

3-Nitropyrazolo[1,5-a]pyrimidine-6-carboxylic Acid: A Comprehensive Overview

The compound 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid, identified by the CAS number 2639446-42-5, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic aromatic compounds, which are known for their versatile applications in drug discovery and development. The molecule's structure consists of a pyrazolo[1,5-a]pyrimidine ring system substituted with a nitro group at position 3 and a carboxylic acid group at position 6. These functional groups contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid in the development of novel therapeutic agents. The pyrazolo[1,5-a]pyrimidine core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets, such as kinases and other enzyme systems. The nitro group at position 3 introduces electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Meanwhile, the carboxylic acid group at position 6 provides opportunities for further chemical modification, such as esterification or amidation, enabling the creation of prodrugs or more bioavailable forms.

One of the most promising applications of 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid is in the field of oncology. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings suggest that the compound could serve as a lead molecule for the development of targeted cancer therapies with high specificity and reduced side effects.

In addition to its therapeutic potential, 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid has also been investigated for its role in other therapeutic areas. For instance, studies have shown that this compound may possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to modulate cellular signaling pathways suggests that it could be explored for its neuroprotective effects in conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. This is followed by nitration at position 3 and subsequent introduction of the carboxylic acid group at position 6 through various chemical transformations. Recent advancements in synthetic methodologies have enabled researchers to optimize these steps, resulting in higher yields and improved purity of the final product.

From an analytical standpoint, 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid has been characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided valuable insights into the compound's structural integrity and conformational properties. Moreover, computational modeling studies have been employed to predict its pharmacokinetic profiles and drug-like properties.

Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying the biological activity of 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid. Ongoing studies are focused on understanding its interaction with specific biological targets at the molecular level as well as evaluating its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. As research continues to uncover new applications for this compound, it holds great promise for contributing to the development of innovative therapeutic agents across multiple disease areas.